Cas no 31898-55-2 (4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-)

4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]- structure
31898-55-2 structure
Product Name:4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-
CAS No:31898-55-2
MF:C12H12N4O2S3
MW:340.444277763367
CID:312916
PubChem ID:9568050
Update Time:2025-04-19

4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiomorpholinamine,N-[[2-(5-nitro-2-thienyl)-4-thiazolyl]methylene]-
    • (E)-1-[2-(5-nitrothiophen-2-yl)-1,3-thiazol-4-yl]-N-thiomorpholin-4-ylmethanimine
    • [2-(5-nitro-thiophen-2-yl)-thiazol-4-ylmethylene]-thiomorpholin-4-yl-amine
    • 4-Thiomorpholinamine, N-((2-(5-nitro-2-thienyl)-4-thiazolyl)methylene)-
    • AC1Q20DC
    • AR-1G4815
    • BRN 0566061
    • LS-152753
    • N-((2-(5-Nitro-2-thienyl)-4-thiazolyl)methylene)-4-thiomorpholinamine
    • NSC304136
    • 31898-55-2
    • NSC 304136
    • NSC-304136
    • Inchi: 1S/C12H12N4O2S3/c17-16(18)11-2-1-10(21-11)12-14-9(8-20-12)7-13-15-3-5-19-6-4-15/h1-2,7-8H,3-6H2/b13-7+
    • InChI Key: UAPKWJMIKHIXBN-NTUHNPAUSA-N
    • SMILES: S1CCN(CC1)/N=C/C1=CSC(C2=CC=C([N+](=O)[O-])S2)=N1

Computed Properties

  • Exact Mass: 340.01246
  • Monoisotopic Mass: 340.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • Density: 1.62
  • Boiling Point: 595.6°C at 760 mmHg
  • Flash Point: 314°C
  • Refractive Index: 1.798
  • PSA: 71.63
  • LogP: 3.62360
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